Cas no 1518562-99-6 (N-(4-fluoro-1H-indol-3-yl)methylhydroxylamine)

• Product Name: N-(4-fluoro-1H-indol-3-yl)methylhydroxylamine
• CAS No: 1518562-99-6
• MF: C₉H₉FN₂O
• MW: 180.178965330124
• CID: 5957834
• PubChem ID: 82600486
• Update Time: 2025-10-30

N-(4-fluoro-1H-indol-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-1H-indol-3-yl)methylhydroxylamine
• EN300-1735438
• 1518562-99-6
• N-[(4-fluoro-1H-indol-3-yl)methyl]hydroxylamine

• Inchi： 1S/C9H9FN2O/c10-7-2-1-3-8-9(7)6(4-11-8)5-12-13/h1-4,11-13H,5H2
• InChI Key： GDGNDEHSVDHNAA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(CNO)=CN2

Computed Properties

• Exact Mass: 180.06989108g/mol
• Monoisotopic Mass: 180.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48Ų

Additional information on N-(4-fluoro-1H-indol-3-yl)methylhydroxylamine

Introduction to N-(4-fluoro-1H-indol-3-yl)methylhydroxylamine (CAS No. 1518562-99-6)

N-(4-fluoro-1H-indol-3-yl)methylhydroxylamine, a compound with the chemical formula C₁₄H₁₂FNO, is a significant molecule in the field of pharmaceutical research and development. This compound is characterized by its unique structural features, which include a fluorinated indole core and a hydroxylamine substituent. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 1518562-99-6 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. N-(4-fluoro-1H-indol-3-yl)methylhydroxylamine has garnered attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

The fluorine atom in the indole ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive scaffold for medicinal chemists. Recent studies have highlighted the role of fluorinated indoles in modulating enzyme activity and receptor interactions, which are critical for developing effective pharmacological interventions.

In the realm of medicinal chemistry, N-(4-fluoro-1H-indol-3-yl)methylhydroxylamine has been explored as a precursor for more complex derivatives. The hydroxylamine group provides a reactive site for further functionalization, allowing chemists to design molecules with tailored biological properties. This flexibility has led to its incorporation into several research pipelines aimed at addressing unmet medical needs.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their pharmacological potential. Virtual screening techniques have identified N-(4-fluoro-1H-indol-3-yl)methylhydroxylamine as a promising candidate for further investigation. Its structural motifs are reminiscent of known bioactive compounds, suggesting that it may exhibit similar therapeutic effects.

The synthesis of N-(4-fluoro-1H-indol-3-yl)methylhydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The fluorinated indole core is typically introduced via cross-coupling reactions, while the hydroxylamine group is added through nucleophilic substitution or reduction techniques. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on a scalable basis.

Biological evaluations of N-(4-fluoro-1H-indol-3-yl)methylhydroxylamine have revealed intriguing properties that warrant further exploration. Preclinical studies suggest that this compound may possess anti-inflammatory and neuroprotective effects, making it relevant for conditions such as Alzheimer's disease and rheumatoid arthritis. The fluorine atom's influence on electronic distribution has been shown to enhance binding interactions with biological targets, potentially improving drug efficacy.

The hydroxylamine moiety has also been implicated in redox signaling pathways, which are crucial for cellular homeostasis. By modulating these pathways, N-(4-fluoro-1H-indol-3-yl)methylhydroxylamine could serve as a tool to investigate disease mechanisms and develop novel therapeutic strategies. Its dual functionality makes it a versatile building block for designing molecules with multiple modes of action.

In conclusion, N-(4-fluoro-1H-indol-3-yl)methylhydroxylamine (CAS No. 1518562-99-6) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable asset in the quest for new treatments. As research continues to uncover its potential, this compound is likely to play an increasingly important role in drug development efforts worldwide.